Cas no 16116-80-6 (4-(Trimethylsilyl)ethynylbenzoic Acid)

• Product Name: 4-(Trimethylsilyl)ethynylbenzoic Acid
• CAS No: 16116-80-6
• MF: C₁₂H₁₄O₂Si
• MW: 218.323864459991
• MDL: MFCD06203324
• CID: 133655
• PubChem ID: 329761042
• Update Time: 2025-05-28

4-(Trimethylsilyl)ethynylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((Trimethylsilyl)ethynyl)benzoic acid
• 4-(2-trimethylsilylethynyl)benzoic acid
• 4-(Trimethylsilylethynyl)benzoic acid
• 4-[(Trimethylsilyl)ethynyl]benzoic acid
• Benzoic acid,4-[2-(trimethylsilyl)ethynyl]-
• 4-(trimethylsilyl)ethynylbenzoic acid
• (4-carboxyphenylethynyl) trimethylsilane
• DTXSID20545387
• GUFYYXWHDBOLBG-UHFFFAOYSA-N
• SY064903
• 4-[2-(trimethylsilyl)ethynyl]benzoic acid
• MFCD06203324
• A883133
• 4-trimethylsilylethynylbenzoic acid
• AC4595
• Benzoic acid, 4-[2-(trimethylsilyl)ethynyl]-
• 15-ANTHRAQUINONEDISULFONICACID
• 16116-80-6
• (4-Carboxyphenylethynyl)trimethylsilane
• J-009795
• C12H14O2Si
• PS-11292
• SCHEMBL6036758
• AKOS015908807
• 4-((Trimethylsilyl)ethynyl)benzoicacid
• 4-(Trimethylsilyl)ethynylbenzoic Acid

• MDL： MFCD06203324
• Inchi： 1S/C12H14O2Si/c1-15(2,3)9-8-10-4-6-11(7-5-10)12(13)14/h4-7H,1-3H3,(H,13,14)
• InChI Key： GUFYYXWHDBOLBG-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C(=O)O)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 218.07600
• Monoisotopic Mass: 218.076306220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 154-158 °C
• Boiling Point: 299.3℃at760mmHg
• Flash Point: 134.8±25.1 °C
• Refractive Index: 1.536
• PSA: 37.30000
• LogP: 2.61370
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(Trimethylsilyl)ethynylbenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C